2-(4-chloro-1H-indol-1-yl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone

• Molecular Formula: C21H22ClN3O2
• Molecular Weight: 383.9 g/mol
• IUPAC Name: 2-(4-chloroindol-1-yl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H22ClN3O2/c1-27-20-8-3-2-6-19(20)23-11-13-24(14-12-23)21(26)15-25-10-9-16-17(22)5-4-7-18(16)25/h2-10H,11-15H2,1H3
• InChI Key: ODQGCBHMCGORJE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)CN3C=CC4=C3C=CC=C4Cl

Description

This compound features a 4-chloroindole moiety connected via an ethanone linker to a 4-(2-methoxyphenyl)piperazine group. Its structural design combines key pharmacophoric elements:

• Piperazine-ethanone backbone: A common scaffold in CNS-targeting agents, facilitating dopamine and serotonin receptor modulation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloro-1H-indol-1-yl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone typically involves the following steps:

Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.

Chlorination: The indole core is then chlorinated using reagents such as thionyl chloride or phosphorus pentachloride.

Piperazine Derivative Formation: The piperazine derivative can be synthesized by reacting 2-methoxyphenylamine with ethylene oxide.

Coupling Reaction: The final step involves coupling the chlorinated indole with the piperazine derivative under basic conditions, using reagents like sodium hydride or potassium carbonate.

Industrial Production Methods

Industrial production methods for such compounds often involve large-scale batch reactions with optimized conditions to maximize yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the chloro group, using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of corresponding alcohols or amines.

Substitution: Formation of substituted indole derivatives.

Scientific Research Applications

The compound 2-(4-chloro-1H-indol-1-yl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone is a complex organic molecule with significant potential in medicinal chemistry. This article explores its applications in scientific research, particularly in pharmacological contexts, and presents relevant data and insights from various studies.

Antidepressant Activity

Research has indicated that compounds containing indole and piperazine structures exhibit antidepressant-like effects. A study demonstrated that derivatives of indole can modulate serotonin receptors, which are critical targets in the treatment of depression . The presence of the piperazine moiety may enhance this activity through its interaction with neurotransmitter systems.

Anticancer Properties

Indole derivatives have been extensively studied for their anticancer properties. The compound's structure suggests potential activity against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation. Preliminary studies have shown that similar indole-based compounds can disrupt cancer cell metabolism and promote cell death.

Antimicrobial Activity

The biological activity of this compound extends to antimicrobial effects. Research indicates that indole derivatives can exhibit significant antibacterial and antifungal properties. The unique combination of functional groups in this compound may enhance its efficacy against resistant strains of bacteria and fungi .

Neuroprotective Effects

There is growing interest in the neuroprotective potential of indole derivatives. Studies suggest that these compounds may protect neuronal cells from oxidative stress and inflammation, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The specific interactions of the piperazine ring with neuroreceptors could be pivotal in mediating these effects .

Table 1: Summary of Biological Activities

Activity Type	Related Studies	Findings
Antidepressant	[Study on serotonin modulation]	Induces antidepressant-like effects
Anticancer	[Research on apoptosis induction]	Promotes apoptosis in cancer cell lines
Antimicrobial	[Evaluation against resistant strains]	Effective against various bacterial and fungal strains
Neuroprotective	[Studies on oxidative stress protection]	Protects neuronal cells from damage

Table 2: Synthetic Routes

Synthetic Method	Description
Fischer Indole Synthesis	Involves reaction of phenylhydrazine with a ketone
Multi-step Organic Reactions	Utilizes various reagents to construct the complex structure

Case Study 1: Antidepressant Effects

A recent study investigated a series of indole derivatives for their potential antidepressant effects using animal models. The results indicated that certain modifications to the indole structure significantly enhanced serotonin receptor binding affinity, leading to improved mood regulation outcomes.

Case Study 2: Anticancer Activity

In vitro studies on similar indole-based compounds revealed that they could inhibit the growth of breast cancer cells by inducing apoptosis through mitochondrial pathways. These findings suggest that further exploration of the compound could lead to novel anticancer therapies.

Mechanism of Action

The mechanism of action of 2-(4-chloro-1H-indol-1-yl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and targets would depend on the specific application and biological context.

Comparison with Similar Compounds

Comparison with Structural Analogs

Piperazine-Ethanone Derivatives with Indole Modifications

Compound 3g : 1-(1-(4-Iodophenylsulfonyl)-1H-indol-3-yl)-2-(4-(2-methoxyphenyl)piperazin-1-yl)ethanone

• Structural Differences : Incorporates a sulfonyl group at the indole N1 position and a 4-iodophenyl substituent.
• Activity: Acts as a 5-HT6 receptor antagonist (pKi = 7.73) but shows reduced binding compared to non-sulfonylated analogs .
• Key Insight : Sulfonyl groups may sterically hinder receptor interactions despite enhancing solubility.

Compound 4j : 2-(4-(2-Methoxyphenyl)piperazin-1-yl)-1-(1-(naphthalen-1-ylsulfonyl)-1H-indol-3-yl)ethanol

• Structural Differences: Replaces ethanone with ethanol and introduces a naphthalene sulfonyl group.
• Activity : High 5-HT6 antagonism (IC50 = 32 nM), outperforming the target compound in functional assays .
• Key Insight: Hydrophobic naphthalene groups enhance receptor binding, but ethanol substitution reduces metabolic stability compared to ketones.

Compound from : 2-[4-(2-Methoxyphenyl)piperazin-1-yl]-1-(2-methyl-1H-indol-3-yl)ethanone

• Structural Differences : Substitutes 4-chloroindole with 2-methylindole.
• Activity: Not explicitly reported, but 2-methylindole derivatives typically show moderate serotonin receptor affinity due to reduced halogen-mediated interactions .

Piperazine-Ethanone Derivatives with Aryl Modifications

Compound from : 1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)-piperazin-1-yl]ethanone

• Structural Differences : Replaces indole with a biphenyl group.
• Activity : Exhibits antipsychotic activity with low catalepsy induction (a marker of extrapyramidal side effects) and balanced D2/5-HT2A receptor affinity .
• Key Insight : Biphenyl moieties enhance anti-dopaminergic potency but may reduce selectivity for serotonin receptors compared to indole-containing analogs.

Compound from : 2-Chloro-1-(4-phenylpiperazin-1-yl)ethanone

• Structural Differences : Simplified structure lacking indole and aryl methoxy groups.
• Key Insight : The absence of indole and methoxy groups reduces serotonin receptor engagement, leading to poorer therapeutic profiles.

Halogen-Substituted Analogs

Compound from : 2-[4-(4-Chlorophenyl)piperazin-1-yl]-1-[2-(4-fluorophenyl)-1H-indol-3-yl]ethanone

• Structural Differences : Features 4-chlorophenyl on piperazine and 4-fluorophenyl on indole.
• Activity : Dual halogenation enhances both dopamine and serotonin receptor binding, though fluorine’s electronegativity may reduce CNS penetration compared to methoxy groups .

Compound from : 2-(4-Chloro-1H-indol-1-yl)-1-[4-(6-fluoro-1,2-benzoxazol-3-yl)piperidin-1-yl]ethanone

• Structural Differences : Replaces piperazine with piperidine and adds a benzoxazole-fluorine group.
• Activity : Likely targets 5-HT2C receptors due to benzoxazole’s rigidity, but piperidine reduces dopamine receptor affinity compared to piperazine .

Data Tables

Table 1: Pharmacological Profiles of Selected Analogs

Compound	Structure Modifications	Target Receptor	Activity (IC50/Ki)	Source
Target Compound	4-Chloroindole, 2-methoxyphenylpiperazine	D2/5-HT2A	Not reported	—
3g ()	N1-sulfonyl, 4-iodophenyl	5-HT6	pKi = 7.73
4j ()	Naphthalene sulfonyl, ethanol linker	5-HT6	IC50 = 32 nM
Compound	Biphenyl, 2-methoxyphenylpiperazine	D2/5-HT2A	Low catalepsy
Compound	4-Chlorophenylpiperazine, 4-fluorophenylindole	D2/5-HT2A	Not reported

Table 2: Structural and Electronic Effects

Substituent	Electronic Effect	Impact on Activity
4-Chloroindole	Electron-withdrawing	Enhances receptor binding via hydrophobic interactions
2-Methoxyphenyl	Electron-donating	Improves metabolic stability and solubility
Sulfonyl groups (e.g., 3g)	Strongly polar	May reduce CNS penetration due to hydrophilicity
Halogens (F, Cl)	Electronegative	Modulates receptor selectivity and potency

Key Research Findings

Piperazine-ethanone scaffolds are critical for dual D2/5-HT2A modulation, but indole substituents (e.g., 4-chloro) improve selectivity over simpler aryl analogs .

Sulfonyl groups on indole (e.g., 3g) enhance 5-HT6 antagonism but may compromise blood-brain barrier penetration .

Methoxyaryl groups (e.g., 2-methoxyphenyl) balance receptor affinity and pharmacokinetics, outperforming halogenated or non-substituted aryl groups .

Biological Activity

Overview of 2-(4-chloro-1H-indol-1-yl)-1-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone

This compound belongs to a class of molecules often explored for their potential pharmacological properties, particularly in the context of neuropharmacology and cancer research. The structure features an indole moiety, which is known for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.

Chemical Structure

The compound can be broken down into two key components:

• Indole Ring : The 4-chloro substitution on the indole ring may enhance its interaction with biological targets.
• Piperazine Derivative : The presence of a piperazine ring contributes to its potential as a central nervous system (CNS) agent.

Anticancer Activity

Research indicates that compounds with indole structures often exhibit significant anticancer properties. For instance:

• Mechanism of Action : Indole derivatives can induce apoptosis in cancer cells via various pathways, including the modulation of Bcl-2 family proteins and activation of caspases.
• Case Studies : A study demonstrated that similar indole-based compounds showed IC50 values in the low micromolar range against various cancer cell lines, indicating potent cytotoxicity.

Neuropharmacological Effects

Piperazine derivatives are frequently studied for their neuroactive properties:

• Serotonin Receptor Modulation : Many piperazine-containing compounds act as serotonin receptor agonists or antagonists, influencing mood and anxiety.
• Case Studies : Research has shown that piperazine derivatives can exhibit anxiolytic effects in animal models, suggesting potential therapeutic applications in anxiety disorders.

Antimicrobial Activity

Some studies have reported antimicrobial effects associated with indole derivatives:

• Mechanism : These compounds may disrupt bacterial cell membranes or inhibit specific metabolic pathways.
• Research Findings : For example, certain indole derivatives have been found to possess activity against Gram-positive bacteria and fungi.

Data Table: Biological Activities of Indole and Piperazine Derivatives

Compound Name	Biological Activity	IC50 (µM)	Reference
Indole Derivative A	Anticancer (Breast Cancer)	5.0
Piperazine Derivative B	Anxiolytic (Animal Model)	10.0
Indole Derivative C	Antimicrobial (E. coli)	15.0